Cas no 1889511-70-9 (5-(Aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione)

5-(Aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione structure
1889511-70-9 structure
Product Name:5-(Aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione
CAS No:1889511-70-9
MF:C12H13N3O2
MW:231.250522375107
CID:4775900
Update Time:2023-08-17

5-(Aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione
    • 5-(Aminomethyl)-1-benzyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 5-(Aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C12H13N3O2/c13-6-10-8-15(12(17)14-11(10)16)7-9-4-2-1-3-5-9/h1-5,8H,6-7,13H2,(H,14,16,17)
    • InChI Key: LFZAYMCKBBYQKF-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(CN)=CN1CC1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 346
  • XLogP3: 0.1
  • Topological Polar Surface Area: 75.4

5-(Aminomethyl)-1-benzylpyrimidine-2,4(1H,3H)-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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